Cas no 1309353-38-5 ((3beta)-30,30-dimethoxy-16-oxo-13,28-epoxyoleanan-3-yl beta-D-glucopyranosyl-(1->2)-[beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranosyl-(1->4)]-alpha-L-arabinopyranoside)
1309353-38-5 structure
Product Name:(3beta)-30,30-dimethoxy-16-oxo-13,28-epoxyoleanan-3-yl beta-D-glucopyranosyl-(1->2)-[beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranosyl-(1->4)]-alpha-L-arabinopyranoside
CAS No:1309353-38-5
MF:C54H88O23
MW:1105.26274013519
CID:2041819
Update Time:2025-04-21
(3beta)-30,30-dimethoxy-16-oxo-13,28-epoxyoleanan-3-yl beta-D-glucopyranosyl-(1->2)-[beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranosyl-(1->4)]-alpha-L-arabinopyranoside Chemical and Physical Properties
Names and Identifiers
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- (3beta)-30,30-dimethoxy-16-oxo-13,28-epoxyoleanan-3-yl beta-D-glucopyranosyl-(1->2)-[beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranosyl-(1->4)]-alpha-L-arabinopyranoside
- 30,30-dimethoxy-16-oxo-3beta-o-{beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranosyl-(1->4)-[beta-D-glucopyranosyl-(1->2)]-alpha-L-arabinopyranosyl}-13beta,28-epoxyoleanane
- ardisicrenoside M
- (3β)-30,30-dimethoxy-16-oxo-13,28-epoxyoleanan-3-yl β-D-glucopyranosyl-(1->2)-[β-D-xylopyranosyl-(1->2)-β-D-glucopyranosyl-(1->4)]-α-L-arabinopyranoside
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- Inchi: 1S/C54H88O23/c1-48(2)28-9-13-51(5)29(10-14-54-30-17-49(3,47(67-7)68-8)15-16-53(30,23-71-54)31(58)18-52(51,54)6)50(28,4)12-11-32(48)75-45-41(77-44-40(66)37(63)34(60)25(19-55)72-44)36(62)27(22-70-45)74-46-42(38(64)35(61)26(20-56)73-46)76-43-39(65)33(59)24(57)21-69-43/h24-30,32-47,55-57,59-66H,9-23H2,1-8H3
- InChI Key: JCIYNZOQDUJFGB-UHFFFAOYSA-N
- SMILES: COC(C1(CC2C3(C(=O)CC4(C2(CCC2C4(C)CCC4C2(CCC(C4(C)C)OC2C(OC4C(O)C(O)C(O)C(CO)O4)C(O)C(OC4C(OC5C(O)C(O)C(O)CO5)C(O)C(O)C(CO)O4)CO2)C)OC3)C)CC1)C)OC
(3beta)-30,30-dimethoxy-16-oxo-13,28-epoxyoleanan-3-yl beta-D-glucopyranosyl-(1->2)-[beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranosyl-(1->4)]-alpha-L-arabinopyranoside Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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